Cas no 2229243-94-9 (2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine)

• Product Name: 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine
• CAS No: 2229243-94-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5846766
• PubChem ID: 165610436
• Update Time: 2025-06-13

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine
• 2229243-94-9
• EN300-1755031

• Inchi： 1S/C11H18N2/c1-11(2,12)10-7-8-5-3-4-6-9(8)13-10/h7,13H,3-6,12H2,1-2H3
• InChI Key： AOXQQMZWMSDJMO-UHFFFAOYSA-N
• SMILES： N1C(=CC2CCCCC1=2)C(C)(C)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine

Introduction to 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine (CAS No: 2229243-94-9)

2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229243-94-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a tetrahydro-1H-indole core linked to a propan-2-amine moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its functional groups makes it a promising candidate for further investigation in drug discovery and development.

The tetrahydro-1H-indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules. This structural motif is frequently encountered in natural products and synthetic drugs, exhibiting a wide range of biological functions. The indole ring system is particularly notable for its role in modulating neurotransmitter systems, making it a valuable component in the design of compounds targeting neurological disorders. The substitution pattern at the 4-position of the indole ring further influences the compound's pharmacokinetic and pharmacodynamic properties.

The propan-2-amine group appended to the indole core introduces additional versatility to the molecule. Amines are common pharmacophores that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. The secondary amine functionality provides a balance between lipophilicity and polarizability, which is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. This combination of structural features makes 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity. These tools have been instrumental in identifying potential binding interactions between 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine and target proteins. For instance, studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways. The indole moiety's ability to modulate neurotransmitter release has also been highlighted in preclinical models, indicating potential therapeutic applications in conditions such as depression and anxiety.

In vitro studies have begun to elucidate the mechanistic aspects of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine's interactions with biological targets. Initial research has focused on its potential role as an inhibitor of certain enzymes implicated in metabolic disorders. The compound's structural features allow it to engage with active sites through multiple hydrogen bonding interactions and hydrophobic contacts. These interactions are critical for achieving high affinity and selectivity against specific biological targets.

The synthesis of 2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propan-2-amine presents both challenges and opportunities for chemists. The construction of the tetrahydroindole ring requires careful consideration of reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these objectives more efficiently than traditional approaches. Additionally, the introduction of the propan-2-amine group can be accomplished through various synthetic strategies, each offering distinct advantages depending on the desired scale and purity requirements.

As research continues to uncover new therapeutic targets and mechanisms of action, 2-(4,5,6,7-tetrahydro -1H-indol - 2 - yl) propan - 2 - amine holds promise as a versatile scaffold for drug development. Its unique structural features make it adaptable to various therapeutic areas, including central nervous system disorders and metabolic diseases. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The future direction of research on CAS No: 2229243 - 94 - 9 will likely involve expanding its chemical space through derivatization studies. By modifying specific functional groups or introducing new moieties, 2 - (4 , 5 , 6 , 7 - tetrahydro - 1 H - indol - 2 - yl ) propan - 2 - amine could be optimized for improved efficacy and safety profiles. Furthermore, computational modeling techniques will continue to play a pivotal role in guiding synthetic efforts by predicting how structural modifications will impact biological activity.

In conclusion, CAS No: 2229243 - 94 - 9 represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural composition, coupled with emerging evidence of its biological relevance, positions it as a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions evolves, so too will our ability to harness compounds like this one for improving human health.